Cis-5-(2-chlorophenyl)-3-methyl-4,5-dihydroisoxazole-4-carbonitrile

• Molecular Formula: C11H9ClN2O
• Molecular Weight: 220.65 g/mol
• IUPAC Name: (4R,5R)-5-(2-chlorophenyl)-3-methyl-4,5-dihydro-1,2-oxazole-4-carbonitrile
• InChI: InChI=1S/C11H9ClN2O/c1-7-9(6-13)11(15-14-7)8-4-2-3-5-10(8)12/h2-5,9,11H,1H3/t9-,11-/m0/s1
• InChI Key: DKQHMGMMLCZRHX-ONGXEEELSA-N
• Isomeric SMILES: CC1=NO[C@H]([C@H]1C#N)C2=CC=CC=C2Cl
• Canonical SMILES: CC1=NOC(C1C#N)C2=CC=CC=C2Cl

Description

Cis-5-(2-chlorophenyl)-3-methyl-4,5-dihydroisoxazole-4-carbonitrile is a chemical compound that has garnered interest in various fields of scientific research due to its unique structural properties and potential applications. This compound belongs to the class of isoxazoles, which are known for their diverse biological activities.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of Cis-5-(2-chlorophenyl)-3-methyl-4,5-dihydroisoxazole-4-carbonitrile typically involves the cyclization of appropriate precursors under specific conditions. One common method involves the reaction of 2-chlorobenzonitrile with methyl acrylate in the presence of a base, followed by cyclization using a suitable catalyst . The reaction conditions often require controlled temperatures and specific solvents to ensure high yield and purity of the product.

Industrial Production Methods

Industrial production of this compound may involve similar synthetic routes but on a larger scale. The process is optimized for efficiency, cost-effectiveness, and safety. Large-scale reactors and continuous flow systems are often employed to maintain consistent reaction conditions and to handle the increased volume of reactants and products.

Chemical Reactions Analysis

Types of Reactions

Cis-5-(2-chlorophenyl)-3-methyl-4,5-dihydroisoxazole-4-carbonitrile undergoes various chemical reactions, including:

Oxidation: This compound can be oxidized to form corresponding oxides using oxidizing agents such as potassium permanganate or hydrogen peroxide.

Reduction: Reduction reactions can convert the nitrile group to an amine using reducing agents like lithium aluminum hydride.

Substitution: The chlorophenyl group can undergo nucleophilic substitution reactions, where the chlorine atom is replaced by other nucleophiles.

Common Reagents and Conditions

Oxidation: Potassium permanganate in an acidic medium.

Reduction: Lithium aluminum hydride in anhydrous ether.

Substitution: Sodium methoxide in methanol for nucleophilic substitution.

Major Products

Oxidation: Formation of oxides and hydroxyl derivatives.

Reduction: Formation of amines.

Substitution: Formation of substituted phenyl derivatives.

Scientific Research Applications

Cis-5-(2-chlorophenyl)-3-methyl-4,5-dihydroisoxazole-4-carbonitrile has several applications in scientific research:

Chemistry: Used as a building block for the synthesis of more complex molecules.

Biology: Studied for its potential biological activities, including antimicrobial and anti-inflammatory properties.

Medicine: Investigated for its potential therapeutic effects in treating various diseases.

Industry: Utilized in the development of new materials and chemical products.

Mechanism of Action

The mechanism by which Cis-5-(2-chlorophenyl)-3-methyl-4,5-dihydroisoxazole-4-carbonitrile exerts its effects involves interaction with specific molecular targets and pathways. For instance, it may inhibit certain enzymes or receptors, leading to altered cellular functions. The exact molecular targets and pathways can vary depending on the specific application and context of use .

Comparison with Similar Compounds

Similar Compounds

• Cis-5-(2-methylphenyl)-3-methyl-4,5-dihydroisoxazole-4-carbonitrile
• Cis-5-(2-methoxyphenyl)-3-methyl-4,5-dihydroisoxazole-4-carbonitrile

Uniqueness

Cis-5-(2-chlorophenyl)-3-methyl-4,5-dihydroisoxazole-4-carbonitrile is unique due to the presence of the chlorophenyl group, which imparts distinct chemical and biological properties. This makes it a valuable compound for specific applications where these properties are advantageous .